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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyrazine

Cat. No.: B1285385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-Chloro-
5-hydrazinylpyrazine (CAS No. 299441-13-7). The information is compiled to ensure safe

laboratory practices for professionals involved in research and development.

Compound Identification and Properties
2-Chloro-5-hydrazinylpyrazine is an organic compound utilized as an intermediate in the

pharmaceutical and dye industries.[1] Its structural and physical properties are summarized

below.

Table 1: Physical and Chemical Properties of 2-Chloro-5-hydrazinylpyrazine
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Property Value Source

CAS Number 299441-13-7 [1][2]

Molecular Formula C₄H₅ClN₄ [1]

Molecular Weight 144.56 g/mol [1]

Appearance
White crystal or crystalline

powder
[1]

Melting Point 137-138 °C [1]

Boiling Point (Predicted) 254.8 ± 50.0 °C [1][3]

Density (Predicted) 1.63 ± 0.1 g/cm³ [1]

Solubility
Low solubility in water; soluble

in alcohols and ketones.
[1]

Storage Temperature

2-8°C, or in a freezer under

-20°C. Keep in a dark, dry

place.

[1][4][5]

Hazard Identification and GHS Classification
While the toxicological properties of 2-Chloro-5-hydrazinylpyrazine have not been fully

investigated, the available data indicates it should be handled with caution.[2] It is known to be

an irritant and may be harmful if ingested or inhaled.[2] The material is irritating to mucous

membranes and the upper respiratory tract.[2]

Precautionary Statements: The following precautionary statements are advised[2]:

P233: Keep container tightly closed.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+351+338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P411+235: Store at temperatures not exceeding 8°C. Keep cool.

Experimental Protocols: Safe Handling and Use
Adherence to strict laboratory protocols is essential when working with this compound.

General Handling Protocol
Engineering Controls: Always handle 2-Chloro-5-hydrazinylpyrazine in a chemical fume

hood to ensure adequate ventilation.[2] Safety showers and eyewash stations must be

readily available.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes

chemical-resistant gloves, safety goggles, and protective clothing.[1][2]

Avoiding Exposure: Do not breathe dust or vapor.[2] Avoid contact with eyes, skin, and

clothing.[1][2]

Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or

smoke in the laboratory.

Spill Response Protocol
Immediate Action: Evacuate the area and ventilate.

Containment: Scoop up solid material or absorb liquid material with an inert absorbent.[2]

Collection: Place the contained material into a suitable, sealed container for disposal.[2]

Decontamination: Wash the spill area thoroughly after material pickup is complete.[2]

Disposal Protocol
Dispose of 2-Chloro-5-hydrazinylpyrazine and its containers in accordance with all local,

regional, and national regulations. This should be done through an approved waste disposal

plant.
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Exposure Controls and Personal Protection
A comprehensive approach to exposure control involves a combination of engineering controls

and personal protective equipment.

Table 2: Exposure Control and Personal Protection Measures

Control Parameter Specification Source

Engineering Controls

Use only in a chemical fume

hood. Ensure safety shower

and eyewash stations are

available.

[2]

Eye/Face Protection
Wear protective safety goggles

or a face shield.
[1][2]

Skin Protection

Wear chemical-resistant

gloves and protective clothing.

Chemical-resistant boots are

also recommended.

[1][2]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if ventilation is

inadequate or exposure limits

are exceeded.

[1]

Hygiene Measures

After contact with skin, wash

immediately. Wash

contaminated clothing before

reuse.

[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately rinse with clean, running water for at least 15 minutes, keeping

eyelids open. Seek medical attention.[2]
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Skin Contact: Wash the affected area with generous quantities of running water and non-

abrasive soap. Cover the area with an emollient and seek medical attention.[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[2]

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-5-
hydrazinylpyrazine in a laboratory setting.
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Caption: Workflow for safe handling of 2-Chloro-5-hydrazinylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

